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Compound of Interest

Compound Name: Trifluoromethanesulfonamide

Cat. No.: B151150

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal
protocols for trifluoromethanesulfonamide. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment and minimizing risks associated with the use of this

compound.

Chemical and Physical Properties

Trifluoromethanesulfonamide is a white to off-white solid.[1] A summary of its key physical
and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Trifluoromethanesulfonamide
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Property Value Reference(s)
CAS Number 421-85-2 [2][3]
Molecular Formula CH2FsNO2S [2][3]
Molecular Weight 149.09 g/mol [2][3]
Appearance White to off-white solid/crystal 1]
powder

Melting Point 120-124 °C [2][3]

pKa (in water) 6.33 [4]

Log Pow (n-octanol/water) 0.777 [2]

Safety and Hazard Information

Trifluoromethanesulfonamide is classified as a hazardous substance. The GHS hazard

classifications are summarized in Table 2.

Table 2: GHS Hazard Classification for Trifluoromethanesulfonamide

Hazard Class

Category Hazard Statement

Reference(s)

H302: Harmful if

Acute Toxicity, Oral 4 [51[6]
swallowed
Skin H315: Causes skin
: - 2 N [5][6]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i 2A N [51[6]
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single H335: May cause
3 [51[6]

Exposure (Respiratory

Tract Irritation)

respiratory irritation

Toxicological Data
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Quantitative toxicological data, such as LD50 and LC50 values, for
trifluoromethanesulfonamide are not readily available in published literature.[7][8] Therefore,
it should be handled with the appropriate precautions for a substance that is harmful if
swallowed and causes skin, eye, and respiratory irritation.

Handling and Storage Protocols

Proper handling and storage are essential to minimize exposure and ensure the stability of
trifluoromethanesulfonamide.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following
diagram outlines a general workflow for selecting PPE.
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Personal Protective Equipment (PPE) Selection

Task Involving
Trifluoromethanesulfonamide

/N

Weighing or handling solid

Handling solutions

Required PPE for Solutions:
Engineering Controls SIS oY=
- Safety glasses with side shields or goggles
- Lab coat

Work in a certified
chemical fume hood

Required PPE for Solids:
- Nitrile gloves
- Safety glasses with side shields or goggles
- Lab coat
- N95 dust mask (if not in fume hood)

Click to download full resolution via product page

PPE Selection Workflow
Experimental Protocols
3.2.1 Weighing and Dispensing Solid Trifluoromethanesulfonamide

* Preparation:

o Ensure a certified chemical fume hood is available and functioning correctly.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b151150?utm_src=pdf-body-img
https://www.benchchem.com/product/b151150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Gather all necessary equipment: chemical-resistant gloves (e.g., nitrile), safety goggles, a
lab coat, a spatula, a weighing boat, and a sealable container for the
trifluoromethanesulfonamide.

o Place a sign indicating that a hazardous substance is in use.

e Procedure:

[¢]

Don the appropriate PPE.
o Perform all manipulations within the chemical fume hood.
o Carefully open the stock container of trifluoromethanesulfonamide.

o Using a clean spatula, transfer the desired amount of the solid to a weighing boat on a
tared analytical balance.

o Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

o Once the desired amount is weighed, securely close the stock container.

[e]

Transfer the weighed solid to the reaction vessel or desired container.

e Cleanup:

[¢]

Carefully clean the spatula and weighing boat with a solvent-moistened wipe.

o

Dispose of the wipe and any contaminated materials in a designated hazardous waste
container.

o

Wipe down the work surface within the fume hood.

[e]

Remove PPE and wash hands thoroughly with soap and water.
3.2.2 Preparation of a Trifluoromethanesulfonamide Solution
e Preparation:

o Follow the preparation steps outlined in section 3.2.1.
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o Select a suitable solvent and a clean, dry flask or beaker.

e Procedure:

[e]

Weigh the required amount of trifluoromethanesulfonamide as described in section
3.2.1.

[e]

Place the weighed solid into the flask or beaker within the fume hood.

o

Slowly add the desired solvent to the solid while stirring to facilitate dissolution.

[¢]

Once the solid is completely dissolved, cap the container.
o Cleanup:

o Follow the cleanup procedures outlined in section 3.2.1.

Storage

Store trifluoromethanesulfonamide in a cool, dry, and well-ventilated area away from
incompatible materials.[9][10] Keep the container tightly closed when not in use.[9]

Emergency Procedures
First Aid

In the event of exposure, follow the first-aid measures outlined below and seek immediate
medical attention.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b151150?utm_src=pdf-body
https://www.benchchem.com/product/b151150?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2211203&productDescription=TRIFLROMTHANESULFONAMIDE+96+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/trifluoromethanesulfonamide.htm
https://www.fishersci.com/store/msds?partNumber=AAB2211203&productDescription=TRIFLROMTHANESULFONAMIDE+96+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

First Aid Procedures
Exposure to
Trifluoromethanesulfonamide

Skin Contact

Inhalation Eye Contact Ingestion

Do NOT induce vomiting
Never give anything by mouth to an unconscious person.
Rinse mouth with water.

Seek immediate medical attention.

Move to fresh air.
If not breathing, give artificial respiration
Seek medical attention.

Immediately wash off with soap and plenty of water.
Remove contaminated clothing.
Seek medical attention if iritation persists.

Rinse thoroughly with plenty of water for at least 15 minutes.
Remove contact lenses, if present and easy to do.
Seek immediate medical attention.
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Disposal Pathway for Trifluoromethanesulfonamide Waste

Generation of Waste
(Solid or Solution)

Collect waste in a designated,
properly labeled, and sealed
hazardous waste container.

:

Store the waste container in a
secure, designated secondary
containment area.

:

Request waste pickup through
your institution's Environmental
Health and Safety (EHS) department.

Waste is transported and disposed of

by a licensed hazardous waste
disposal company.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-handling-and-disposal-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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